Cas no 1217084-30-4 (2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1217084-30-4
• MF: C₁₉H₂₀Cl₂FN₃OS
• MW: 428.351004600525
• CID: 5508515
• PubChem ID: 16799024
• Update Time: 2025-07-01

2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026680511
• 1217084-30-4
• F2019-0387
• 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• 2-chloro-N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride
• 2-CHLORO-N-[3-(DIMETHYLAMINO)PROPYL]-N-(6-FLUORO-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE HYDROCHLORIDE
• 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C19H19ClFN3OS.ClH/c1-23(2)10-5-11-24(18(25)14-6-3-4-7-15(14)20)19-22-16-9-8-13(21)12-17(16)26-19;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key： GTBBIZQUTXBLPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N(C1=NC2C=CC(=CC=2S1)F)CCCN(C)C)=O.Cl

Computed Properties

• Exact Mass: 427.0688170g/mol
• Monoisotopic Mass: 427.0688170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride

2-Chloro-N-[3-(Dimethylamino)Propyl]-N-(6-Fluoro-1,3-Benzothiazol-2-Yl)Benzamide Hydrochloride (CAS No. 1217084-30-4): A Comprehensive Overview

The compound 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1217084-30-4) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique structural properties and bioactivity. The presence of a dimethylamino group and a fluorine atom in its structure contributes to its distinctive electronic and steric characteristics, making it a valuable molecule in contemporary research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and coupling reactions. The incorporation of a benzothiazole ring into the molecule has been shown to enhance its stability and reactivity, making it suitable for applications in drug design and material science. Researchers have also explored the influence of the chlorine substituent on the compound's pharmacokinetic properties, revealing promising results in terms of bioavailability and metabolic stability.

The structural complexity of 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride allows for diverse functionalization possibilities. For instance, the dimethylamino group can act as a nucleophile in various reactions, enabling the creation of novel derivatives with enhanced biological activity. Additionally, the fluorine atom at the 6-position of the benzothiazole ring introduces a unique electronic environment that can be exploited for tuning the molecule's interaction with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases. Its ability to modulate key biological pathways, such as kinase activity and receptor binding, has drawn significant attention from researchers in the pharmaceutical industry. Furthermore, the hydrochloride salt form of this compound ensures optimal solubility and bioavailability, making it an ideal candidate for preclinical testing.

In terms of applications, benzothiazole derivatives like this compound are widely used in agrochemicals, dyes, and advanced materials due to their versatile reactivity and stability. The integration of a dimethylamino group into the structure enhances its compatibility with various reaction conditions, facilitating its use in large-scale synthesis processes. Moreover, the presence of a fluorine atom imparts additional functionality, enabling its use in fluorinated materials with unique optical and electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride to achieve higher yields and better purity levels. Novel synthetic routes incorporating green chemistry principles are being explored to minimize environmental impact while maintaining product quality. Additionally, efforts are underway to investigate the compound's toxicity profile and mechanism of action in greater detail to pave the way for its clinical evaluation.

In conclusion, CAS No. 1217084-30-4, or 2-chloro-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-Yl)benzamide hydrochloride, represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers striving to develop innovative solutions in chemistry and pharmacology.